Cas no 537680-89-0 (N-(1,1-dioxo-1lambda6-thiolan-3-yl){(3-fluorophenyl)methylsulfanyl}carbothioamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl){(3-fluorophenyl)methylsulfanyl}carbothioamide
• CAS No: 537680-89-0
• MF: C₁₂H₁₄FNO₂S₃
• MW: 319.438462734222
• CID: 6561784
• Update Time: 2025-05-21

N-(1,1-dioxo-1lambda6-thiolan-3-yl){(3-fluorophenyl)methylsulfanyl}carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl){(3-fluorophenyl)methylsulfanyl}carbothioamide
• 3-fluorobenzyl (1,1-dioxidotetrahydrothiophen-3-yl)carbamodithioate
• 3-fluorobenzyl 1,1-dioxidotetrahydro-3-thienyldithiocarbamate
• Carbamodithioic acid, (tetrahydro-1,1-dioxido-3-thienyl)-, (3-fluorophenyl)methyl ester (9CI)

• Inchi： 1S/C12H14FNO2S3/c13-10-3-1-2-9(6-10)7-18-12(17)14-11-4-5-19(15,16)8-11/h1-3,6,11H,4-5,7-8H2,(H,14,17)
• InChI Key： VLQXMYFDXIEPIA-UHFFFAOYSA-N
• SMILES： C(=S)(SCC1=CC=CC(F)=C1)NC1CCS(=O)(=O)C1

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl){(3-fluorophenyl)methylsulfanyl}carbothioamide

Research Briefing on N-(1,1-dioxo-1lambda6-thiolan-3-yl){(3-fluorophenyl)methylsulfanyl}carbothioamide (CAS: 537680-89-0)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl){(3-fluorophenyl)methylsulfanyl}carbothioamide (CAS: 537680-89-0) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This thiolan-derived carbothioamide exhibits unique structural features that make it particularly interesting for drug discovery applications. Recent studies have focused on its potential as a modulator of key biological pathways, with particular attention to its interactions with sulfur-containing enzymes and receptors.

Structural analysis reveals that the 1,1-dioxo-1lambda6-thiolan moiety provides enhanced stability compared to simple thiol derivatives, while the 3-fluorophenylmethylsulfanyl group offers specific electronic properties that influence molecular interactions. The carbothioamide functionality serves as a crucial pharmacophore, enabling hydrogen bonding and coordination with metal ions in biological systems. These combined features make this compound particularly valuable for targeting sulfur-metabolizing enzymes.

Recent pharmacological investigations have demonstrated that 537680-89-0 shows selective inhibition against several cysteine proteases with IC50 values in the low micromolar range. Particularly noteworthy is its activity against cathepsin B, where it exhibits non-competitive inhibition with a Ki of 2.3 μM. This inhibition profile suggests potential applications in oncology, as cathepsin B plays a significant role in tumor progression and metastasis. Molecular docking studies indicate that the compound binds to an allosteric site distinct from the active center, offering possibilities for developing novel inhibitors with reduced off-target effects.

In metabolic stability studies using human liver microsomes, 537680-89-0 showed moderate clearance with a half-life of 42 minutes. The primary metabolic pathways involve oxidation of the thiolan ring and demethylation of the phenylmethylsulfanyl group. These findings provide important insights for future structural optimization to improve pharmacokinetic properties while maintaining biological activity.

Current research directions include exploring the compound's potential as a lead structure for developing new anti-inflammatory agents, given its ability to modulate NF-κB signaling pathways. Preliminary cell-based assays have shown promising results in reducing pro-inflammatory cytokine production in macrophage models. Researchers are particularly interested in the compound's dual action as both a direct enzyme inhibitor and a signaling pathway modulator.

The synthetic accessibility of 537680-89-0 has been improved through recent methodological developments. A novel one-pot synthesis route has been reported, achieving 78% yield with excellent purity (>98%). This advancement significantly enhances the compound's potential for scale-up production and further biological evaluation. The optimized synthetic protocol also allows for efficient generation of structural analogs for structure-activity relationship studies.

Future research directions should focus on comprehensive in vivo evaluation of this compound's therapeutic potential, particularly in disease models where cysteine protease inhibition shows promise. Additionally, detailed toxicological profiling and further optimization of pharmacokinetic properties will be essential steps toward potential clinical development. The unique structural features of 537680-89-0 continue to make it a valuable tool compound for chemical biology research and a promising starting point for drug discovery efforts.